Cas no 2227773-18-2 ((1R)-3-amino-1-(furan-3-yl)propan-1-ol)
(1R)-3-amino-1-(furan-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-3-amino-1-(furan-3-yl)propan-1-ol
- EN300-1832683
- 2227773-18-2
-
- Inchi: 1S/C7H11NO2/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5,7,9H,1,3,8H2/t7-/m1/s1
- InChI Key: OARTUIJAOPOUKN-SSDOTTSWSA-N
- SMILES: O[C@@H](C1=COC=C1)CCN
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 59.4Ų
(1R)-3-amino-1-(furan-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832683-0.05g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 0.05g |
$1560.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-0.1g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 0.1g |
$1635.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-0.25g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 0.25g |
$1708.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-0.5g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 0.5g |
$1783.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-1.0g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 1g |
$1857.0 | 2023-06-01 | ||
| Enamine | EN300-1832683-2.5g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 2.5g |
$3641.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-5.0g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 5g |
$5387.0 | 2023-06-01 | ||
| Enamine | EN300-1832683-10.0g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 10g |
$7988.0 | 2023-06-01 | ||
| Enamine | EN300-1832683-1g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 1g |
$1857.0 | 2023-09-19 | ||
| Enamine | EN300-1832683-5g |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol |
2227773-18-2 | 5g |
$5387.0 | 2023-09-19 |
(1R)-3-amino-1-(furan-3-yl)propan-1-ol Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on (1R)-3-amino-1-(furan-3-yl)propan-1-ol
Research Brief on (1R)-3-amino-1-(furan-3-yl)propan-1-ol (CAS: 2227773-18-2): Recent Advances and Applications
The compound (1R)-3-amino-1-(furan-3-yl)propan-1-ol (CAS: 2227773-18-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino alcohol derivative, characterized by a furan ring and a propanolamine backbone, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility as a precursor for the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1R)-3-amino-1-(furan-3-yl)propan-1-ol in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized a multi-step synthetic route, starting from commercially available furan-3-carbaldehyde, to achieve high enantiomeric purity (>99% ee) of the target compound. The study highlighted the compound's role in enhancing the pharmacokinetic properties of the resulting SSRIs, making it a promising candidate for further preclinical evaluation.
In another recent development, (1R)-3-amino-1-(furan-3-yl)propan-1-ol has been investigated as a key intermediate in the synthesis of antiviral agents. A 2024 paper in Antiviral Research reported its incorporation into novel nucleoside analogues that exhibited potent activity against RNA viruses, including SARS-CoV-2 and influenza. The furan moiety was found to contribute to the compounds' ability to mimic natural nucleosides, thereby interfering with viral replication. These findings underscore the compound's potential in addressing emerging viral threats.
Beyond its pharmaceutical applications, (1R)-3-amino-1-(furan-3-yl)propan-1-ol has also been explored in chemical biology as a tool for studying enzyme mechanisms. A 2023 study in ACS Chemical Biology described its use as a substrate analog for probing the active sites of amino alcohol dehydrogenases. The compound's unique stereochemistry and functional groups enabled researchers to gain insights into enzyme-substrate interactions, paving the way for the design of more effective enzyme inhibitors.
Despite these promising developments, challenges remain in the large-scale production and optimization of (1R)-3-amino-1-(furan-3-yl)propan-1-ol. Recent efforts have focused on developing more efficient synthetic methodologies, including biocatalytic approaches, to improve yield and reduce environmental impact. A 2024 review in Green Chemistry highlighted the potential of immobilized enzymes for the asymmetric synthesis of this compound, offering a sustainable alternative to traditional chemical methods.
In conclusion, (1R)-3-amino-1-(furan-3-yl)propan-1-ol (CAS: 2227773-18-2) represents a valuable scaffold in medicinal chemistry and chemical biology, with diverse applications ranging from drug development to enzyme studies. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the discovery of next-generation therapeutics. Future studies should focus on expanding its therapeutic potential while addressing the challenges associated with its synthesis and scale-up.
2227773-18-2 ((1R)-3-amino-1-(furan-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)